![molecular formula C14H12N2O4 B1211534 2-[2-(3-Methoxy-4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzoic acid CAS No. 25538-78-7](/img/structure/B1211534.png)
2-[2-(3-Methoxy-4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzoic acid
Overview
Description
2-[2-(3-methoxy-4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzoic acid is a member of benzoic acids.
Scientific Research Applications
Metal-Ligand Assisted E/Z Isomerization
Research demonstrates the use of 2-[2-(3-Methoxy-4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzoic acid in the synthesis of Cu(II) and Co(II) complexes. These complexes are catalyst precursors for the oxidation of secondary alcohols to ketones. An interesting aspect is the E/Z isomerization of the ligand induced cooperatively by an auxiliary ligand and the metal ion (Cu(II)) (Mahmudov et al., 2014).
Synthesis of Novel Hsp90 Inhibitor
A derivative of this compound was used in the synthesis of a novel Hsp90 inhibitor. This research contributes to the development of potential therapeutic agents, demonstrating the versatility of this compound in pharmaceutical research (Wang Xiao-long, 2011).
Anticonvulsant Evaluation
This compound has also been involved in the synthesis of pyrimidine-5-carbonitrile derivatives, which were evaluated for their anticonvulsant effects. Such research highlights the potential application in neurological disorders treatment (Shaquiquzzaman et al., 2012).
Preparation of Phenolic Compounds
In another study, derivatives similar to this compound were used to isolate phenolic compounds from Scorzonera judaica roots. These compounds were evaluated for cytotoxic activity, which is crucial in cancer research (Bader et al., 2011).
Synthesis of Prenylated p-Hydroxybenzoic Acid Derivatives
The compound has been involved in the synthesis of prenylated benzoic acid derivatives with antimicrobial and molluscicidal activity. This signifies its role in developing compounds with potential applications in agriculture and healthcare (Orjala et al., 1993).
properties
CAS RN |
25538-78-7 |
|---|---|
Product Name |
2-[2-(3-Methoxy-4-oxo-1-cyclohexa-2,5-dienylidene)hydrazinyl]benzoic acid |
Molecular Formula |
C14H12N2O4 |
Molecular Weight |
272.26 g/mol |
IUPAC Name |
2-[(4-hydroxy-3-methoxyphenyl)diazenyl]benzoic acid |
InChI |
InChI=1S/C14H12N2O4/c1-20-13-8-9(6-7-12(13)17)15-16-11-5-3-2-4-10(11)14(18)19/h2-8,17H,1H3,(H,18,19) |
InChI Key |
CZGWCKMLZNHPDG-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)N=NC2=CC=CC=C2C(=O)O)O |
Canonical SMILES |
COC1=C(C=CC(=C1)N=NC2=CC=CC=C2C(=O)O)O |
Other CAS RN |
25538-78-7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-Benzylidene-5-(3-hydroxyphenyl)-2-methyl-2-azabicyclo[3.3.1]nonan-7-one](/img/structure/B1211454.png)
![(2S,3S,6R)-3-[[2-(2-amino-1-methyl-5,6-dihydro-4H-pyrimidin-4-yl)acetyl]amino]-6-(4-amino-2-oxopyrimidin-1-yl)-3,6-dihydro-2H-pyran-2-carboxylic acid](/img/structure/B1211455.png)
![1-Methyl-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one](/img/structure/B1211457.png)
![(3S)-2-[[9-[(2R,3R,4S,5R)-5-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]purin-6-yl]carbamoylamino]-3-hydroxybutanoic acid](/img/structure/B1211472.png)
